Cas no 423-56-3 (Perfluorooctylmethanol)

• Product Name: Perfluorooctylmethanol
• CAS No: 423-56-3
• MF: C₉H₃F₁₇O
• MW: 450.092382669449
• MDL: MFCD00153183
• CID: 82289
• PubChem ID: 87559570
• Update Time: 2025-06-28

Perfluorooctylmethanol Chemical and Physical Properties

Names and Identifiers

• 1H,1H-Perfluoro-1-nonanol
• 1H,1H-Heptadecafluoro-1-nonanol
• 1H,1H-Perfluorononan-1-ol
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-heptadecafluorononan-1-ol
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-Heptadecafluoro-1-nonanol
• 1h,1h-perfluorononanol
• Heptadecafluorooctylmethanol
• 8:1 Fluorotelomer alcohol
• 1h,1h-heptadecafluorononanol
• C9H3F17O
• PC4389J
• BSXJTDJJVULBTQ-UHFFFAOYSA-N
• 3114AE
• 1-Nonanol, 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-heptadecafluoro-
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-Heptadecafluoro-1-nonanol, 96%
• MFCD00153183
• D91017
• butyryltrihexylcitrate
• DTXSID80336475
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-heptadecakis(fluoranyl)nonan-1-ol
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-Heptadecafluoro-1-nonanol #
• AKOS015912550
• A825868
• 423-56-3
• Perfluorooctylmethanol
• FT-0607853
• H1232
• SCHEMBL500248
• NS00019075
• 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-Heptadecafluoro-1-nonanol; (Heptadecafluorooctyl)methanol; 1,1-Dihydroperfluoro-1-nonanol; 1,1-Dihydroperfluoronon-1-yl Alcohol; 1H,1H-Perfluoro-1-nonanol; 2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,9-Heptadecafluorononanol
• 670-435-4

• MDL： MFCD00153183
• Inchi： 1S/C9H3F17O/c10-2(11,1-27)3(12,13)4(14,15)5(16,17)6(18,19)7(20,21)8(22,23)9(24,25)26/h27H,1H2
• InChI Key： BSXJTDJJVULBTQ-UHFFFAOYSA-N
• SMILES： FC(C(C(C(CO)(F)F)(F)F)(F)F)(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)F
• BRN： 1809099

Computed Properties

• Exact Mass: 449.99100
• Monoisotopic Mass: 449.9912435g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.3
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Not available
• Density: 1.6660 (estimate)
• Melting Point: 67.0 to 71.0 deg-C
• Boiling Point: 176°C(lit.)
• Flash Point: 176°C
• Refractive Index: 1.285
• Water Partition Coefficient: Insoluble in water.
• PSA: 20.23000
• LogP: 4.98810
• Solubility: Not available

Perfluorooctylmethanol Security Information

• Hazard Statement： Irritant
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Halohydrins Fluorohydrins
• Other Chemical additives Functional Additives
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Other Chemical additives

Additional information on Perfluorooctylmethanol

Comprehensive Guide to Perfluorooctylmethanol (CAS No. 423-56-3): Properties, Applications, and Environmental Considerations

Perfluorooctylmethanol (CAS No. 423-56-3), a fluorinated organic compound, has garnered significant attention in industrial and research communities due to its unique chemical properties. As a member of the perfluoroalkyl alcohol family, this compound features a fully fluorinated carbon chain (perfluorooctyl) terminated by a hydrophilic methanol group. The perfluorooctylmethanol structure combines hydrophobic and oleophobic characteristics with limited polar interactions, making it valuable for specialized applications.

Recent interest in PFAS alternatives has driven renewed examination of perfluorooctylmethanol uses across industries. Unlike longer-chain PFAS compounds facing regulatory restrictions, 423-56-3 demonstrates different environmental behavior that warrants careful evaluation. Researchers are actively investigating its biodegradation pathways and eco-toxicity profile, particularly in comparison to traditional fluorosurfactants.

The compound's surface tension reduction capability (typically 15-20 mN/m at critical concentrations) makes it effective in specialty coating formulations. Industrial applications leverage its thermal stability (decomposition temperature >200°C) and chemical resistance for:

• Fluoropolymer processing aids in high-performance plastics manufacturing
• Anti-fogging agents for optical and electronic components
• Release coatings in food packaging and industrial molding
• Water repellent treatments for textiles and construction materials

Analytical characterization of perfluorooctylmethanol typically involves GC-MS analysis (retention time 8.2-8.5 min on DB-5 columns) and 19F NMR spectroscopy (characteristic shifts at -80 to -126 ppm). The compound's log P value of approximately 4.2 indicates moderate hydrophobicity, influencing its environmental partitioning behavior.

Emerging research explores green chemistry approaches for 423-56-3 synthesis, focusing on reduced fluorinated byproducts. A 2023 study demonstrated a 40% yield improvement using electrochemical fluorination with modified catalysts. These advancements address growing concerns about sustainable fluorochemical production while maintaining performance characteristics.

From a regulatory perspective, perfluorooctylmethanol safety data shows lower bioaccumulation potential than C8 perfluorocarboxylic acids. However, proper industrial handling procedures remain essential, including:

• Ventilation requirements for aerosol prevention
• PPE recommendations (nitrile gloves, eye protection)
• Waste management protocols for concentrated solutions

The future of perfluorooctylmethanol technology lies in developing short-chain fluorosurfactants with enhanced environmental profiles. Current structure-activity relationship studies focus on modifying the hydroxyl group reactivity to improve biodegradability while preserving surface activity.

For researchers investigating fluorinated alcohol applications, 423-56-3 serves as an important reference compound in QSAR modeling of fluorochemical behavior. Its well-defined properties contribute to understanding molecular interactions in complex systems, from polymer interfaces to biological membranes.

Ongoing debates about fluorochemical regulations have increased demand for transparent perfluorooctylmethanol information. Responsible manufacturers now provide detailed life cycle assessment data, addressing concerns about environmental persistence and exposure pathways.

In analytical chemistry, 423-56-3 detection methods continue to evolve. Recent LC-MS/MS techniques achieve detection limits below 0.1 μg/L in water matrices, supporting better environmental monitoring of fluorinated compounds. These advancements help address questions about fate and transport in aquatic systems.

The scientific community maintains active interest in perfluorooctylmethanol research, with particular focus on:

• Alternative synthetic routes reducing PFOA impurities
• Advanced purification techniques for high-purity grades
• Nanoformulation approaches for controlled release applications
• Computational modeling of interfacial behavior

As industries seek PFAS replacements, perfluorooctylmethanol derivatives with modified chain lengths and functional groups show promise. The compound's established safety profile and performance data make it a benchmark for developing next-generation fluorosurfactants with improved sustainability characteristics.